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Compound of Interest

Compound Name: (R)-4-Chlorostyrene oxide

CAS No.: 21019-51-2

Cat. No.: B135846

Get Quote

Executive Summary
(R)-4-Chlorostyrene oxide (CAS: 21019-51-2) is a high-value chiral synthon utilized in the

asymmetric synthesis of beta-blockers, antifungal agents (e.g., imidazole derivatives), and

NMDA receptor antagonists like Eliprodil.[1][2] Its utility lies in the reactive epoxide ring, which

allows for regiospecific and stereospecific ring-opening by nucleophiles.[1]

However, commercial sourcing is fraught with technical risks.[1] Variations in manufacturing

methodologies—specifically between Hydrolytic Kinetic Resolution (HKR) and Asymmetric

Reduction—result in distinct impurity profiles that can derail downstream GMP steps.[1] This

guide provides a technical framework for evaluating suppliers, validating material quality, and

understanding the causal link between synthesis routes and product integrity.[1]

Technical Specifications & Critical Quality Attributes
(CQA)
Before engaging suppliers, establish a baseline specification.[1] The distinction between the

racemic mixture (CAS: 2788-86-5) and the specific (R)-enantiomer is critical.[1]
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Parameter Specification Technical Rationale

Chemical Name (R)-2-(4-chlorophenyl)oxirane
IUPAC precision prevents

isomer confusion.[1]

CAS Number 21019-51-2
Distinct from Racemate (2788-

86-5).[1]

Molecular Formula C₈H₇ClO
MW: 154.59 g/mol .[1][2][3][4]

[5]

Appearance Colorless to pale yellow liquid
Darkening indicates oxidation

or polymerization.[1]

Chemical Purity (GC) ≥ 97.0%
Residual solvent/precursor

limits.[1]

Enantiomeric Excess (ee) ≥ 98.0% (R)

Critical for preventing

diastereomer formation in drug

substance.[1]

Residual Metal < 10 ppm (Co, Ru, or Pd)
Dependent on synthesis route

(see Section 3).[1]

Synthesis Routes & Impurity Genealogy
Understanding how a supplier makes the molecule allows you to predict what impurities will be

present.[1] Two dominant industrial routes exist.[1]

Route A: Jacobsen Hydrolytic Kinetic Resolution (HKR)
Most common for bulk scale.[1] Starts with cheap racemic epoxide and uses a Cobalt-Salen

catalyst to selectively hydrolyze the (S)-enantiomer to a diol, leaving the (R)-epoxide intact.[1]

Risk: Residual Cobalt (genotoxic concern) and (S)-diol contamination.[1]

Route B: Asymmetric Reduction of Chloroketones
Uses Ru- or Ir-based transfer hydrogenation on 2-chloro-1-(4-chlorophenyl)ethanone, followed

by base-induced cyclization.[1]
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Risk: Residual Ruthenium and uncyclized chlorohydrin intermediates.[1]

Visualization: Synthesis-Impurity Logic
The following diagram illustrates the impurity genealogy for the HKR route, the most prevalent

commercial source.[1]

Racemic 4-Chlorostyrene Oxide
(Starting Material)

Kinetic Resolution
(Selective Hydrolysis)

Co(salen) Catalyst
+ H2O (0.55 eq)

Distillation / Partition

(R)-4-Chlorostyrene Oxide
(Target)

Distillate

Impurity: (S)-Diol
(High Boiling Point)

Bottoms/Residue

Impurity: Residual Cobalt
(Heavy Metal)

Trace Carryover

Click to download full resolution via product page

Figure 1: Impurity genealogy in the Hydrolytic Kinetic Resolution (HKR) synthesis pathway.

Supplier Landscape & Sourcing Strategy
Suppliers generally fall into three tiers. Your choice should depend on the development phase

(R&D vs. GMP).

Tier 1: Global Catalog Suppliers (R&D Scale: mg to
100g)
Best for initial screening and reference standards.[1] High reliability, high cost.[1]

Sigma-Aldrich (Merck): Product #802458 (Racemic) / Custom chiral listings.[1]

Thermo Scientific (Alfa Aesar): Legacy Alfa portfolio often stocks styrene oxide derivatives.[1]

TCI Chemicals: Strong inventory of specific chiral building blocks.[1]
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Tier 2: Specialized Chiral Manufacturers (Pilot Scale:
100g to kg)
Best for process development.[1] These companies often perform the resolution or asymmetric

synthesis in-house.[1]

Daicel Chiral Technologies: While known for columns, they offer chiral separation services

and reagents.[1]

Enamine / Combi-Blocks: Excellent for building blocks; often have stock of both enantiomers.

[1]

Tier 3: Bulk Chemical Manufacturers (Commercial Scale:
>10kg)
Located primarily in China and India.[1] Sourcing here requires strict batch pre-shipment

validation.[1]

Key Hubs: Manufacturers in Jiangsu and Shandong provinces (China) often specialize in

epichlorohydrin and styrene oxide derivatives due to raw material proximity.[1]

Validation Requirement: Must request a "Use Test" sample to verify ee% does not degrade

during bulk transport.

Quality Assurance: The Self-Validating Protocol
Do not rely solely on the Certificate of Analysis (CoA). Epoxides are reactive and can racemize

or hydrolyze if stored improperly.[1] Implement this internal release testing protocol.

Analytical Workflow
Identity: 1H-NMR (CDCl3) to confirm structure and absence of solvent.[1]

Chemical Purity: GC-FID (Agilent DB-5 or equivalent).[1]

Chiral Purity (The Critical Step): Chiral HPLC.[1][6]
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Standard Operating Procedure (SOP): Chiral Purity
Determination

Principle: Separation of enantiomers using a polysaccharide-based stationary phase under

normal phase conditions.[1]

Column: Chiralcel OD-H (or equivalent Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x

4.6 mm, 5 µm.[1]

Mobile Phase: n-Hexane : Isopropanol (98 : 2 v/v).[1] Note: Low alcohol content is crucial to

prevent ring opening on-column.[1]

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 220 nm (Styrene absorption).[1]

Temperature: 25°C.

Expected Retention: (R)-isomer typically elutes second on OD-H columns (verify with

racemate standard).[1]

Visualization: QA Decision Matrix
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Figure 2: Quality Assurance decision matrix for incoming raw material validation.

Handling & Stability Protocols
Epoxides are "spring-loaded" electrophiles.[1] Improper handling leads to rapid degradation.[1]

Storage: Store at 2–8°C under Argon or Nitrogen. Moisture causes hydrolysis to the diol

(white solid precipitate in the liquid).[1]

Stabilizers: Some bulk suppliers add traces of triethylamine or inorganic bases to prevent

acid-catalyzed polymerization.[1] Check the CoA for stabilizers as they may interfere with

catalytic downstream steps.[1]

Safety: Potentially genotoxic (alkylating agent).[1] Use double-gloving and handle in a fume

hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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